Propan-2-yl (3,5-dichloro-4-methoxyphenyl)carbamate

• CAS No.: 84970-52-5
• Molecular Formula: C11H13Cl2NO3
• Molecular Weight: 278.13 g/mol
• IUPAC Name: propan-2-yl N-(3,5-dichloro-4-methoxyphenyl)carbamate
• InChI: InChI=1S/C11H13Cl2NO3/c1-6(2)17-11(15)14-7-4-8(12)10(16-3)9(13)5-7/h4-6H,1-3H3,(H,14,15)
• InChI Key: FNAZBFJGGIMYLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)NC1=CC(=C(C(=C1)Cl)OC)Cl

Description

Propan-2-yl (3,5-dichloro-4-methoxyphenyl)carbamate is a useful research compound. Its molecular formula is C11H13Cl2NO3 and its molecular weight is 278.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dichloro-4-methoxyaniline (1.8 g) and diethylaniline (1.5 g) were dissolved in benzene (20 ml). To the resultant solution was dropwise added isopropyl chloroformate (1.2 g) in 5 minutes under ice-cooling. After being allowed to stand at room temperature for 12 hours, the reaction mixture was poured into ice water and extracted with ethyl acetate. The extract was washed with water, dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography using a mixture of benzene and tetrahydrofuran as the eluent to give isopropyl N-(3,5-dichloro-4-methoxyphenyl)carbamate (Compound No. 2) (2.4 g) in a yield of 91.8%.